Cas no 1211524-22-9 (3-Methyl-5-(trifluoromethyl)benzene-1-sulfonyl Chloride)

• Product Name: 3-Methyl-5-(trifluoromethyl)benzene-1-sulfonyl Chloride
• CAS No: 1211524-22-9
• MF: C₈H₆ClF₃O₂S
• MW: 258.6453
• MDL: MFCD18399871
• CID: 5051471
• PubChem ID: 58420480
• Update Time: 2025-06-08

3-Methyl-5-(trifluoromethyl)benzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(trifluoromethyl)benzene-1-sulfonyl chloride
• 3-METHYL-5-(TRIFLUOROMETHYL)BENZENESULFONYL CHLORIDE
• GS3047
• AB75693
• 3-Methyl-5-(trifluoromethyl)benzene-1-sulfonyl Chloride

• MDL： MFCD18399871
• Inchi： 1S/C8H6ClF3O2S/c1-5-2-6(8(10,11)12)4-7(3-5)15(9,13)14/h2-4H,1H3
• InChI Key： RQFZQUVLBVRQFA-UHFFFAOYSA-N
• SMILES： ClS(C1=C([H])C(C([H])([H])[H])=C([H])C(C(F)(F)F)=C1[H])(=O)=O

Computed Properties

• Exact Mass: 257.9729128 g/mol
• Monoisotopic Mass: 257.9729128 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5
• Molecular Weight: 258.65

Additional information on 3-Methyl-5-(trifluoromethyl)benzene-1-sulfonyl Chloride

Comprehensive Overview of 3-Methyl-5-(trifluoromethyl)benzene-1-sulfonyl Chloride (CAS No. 1211524-22-9)

3-Methyl-5-(trifluoromethyl)benzene-1-sulfonyl Chloride (CAS No. 1211524-22-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a sulfonyl chloride moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly focusing on fluorinated compounds due to their enhanced stability and bioavailability, aligning with current trends in drug discovery and material science.

The compound's CAS No. 1211524-22-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. With the growing demand for trifluoromethylated building blocks, this sulfonyl chloride derivative has gained attention for its role in creating high-value intermediates. Its applications span from catalysis to polymer chemistry, addressing key challenges in sustainable synthesis and functional material design.

One of the most discussed topics in organic chemistry today is the efficient synthesis of fluorinated aromatics. 3-Methyl-5-(trifluoromethyl)benzene-1-sulfonyl Chloride serves as a critical reagent in this context, enabling the introduction of the trifluoromethyl group into complex molecules. This aligns with the broader industry shift toward green chemistry and atom-efficient reactions, where minimizing waste and maximizing yield are paramount.

In addition to its synthetic utility, the compound's physicochemical properties are of significant interest. Its solubility in common organic solvents and reactivity under mild conditions make it a versatile tool for chemists. Recent publications highlight its use in peptide coupling and ligand design, further underscoring its importance in cutting-edge research.

From an SEO perspective, terms like "trifluoromethyl benzene derivatives" and "sulfonyl chloride applications" are highly searched, reflecting user interest in niche chemical topics. By integrating these long-tail keywords, this content aims to address common queries while maintaining a professional tone. The compound's role in medicinal chemistry and crop protection also resonates with audiences exploring innovative chemical solutions.

Looking ahead, the demand for 3-Methyl-5-(trifluoromethyl)benzene-1-sulfonyl Chloride is expected to rise, driven by advancements in precision agriculture and targeted drug delivery. Its compatibility with high-throughput screening and combinatorial chemistry positions it as a key player in next-generation research. As industries prioritize sustainable practices, this compound's efficiency and adaptability will likely cement its place in the chemical landscape.